![molecular formula C24H18O5 B2631547 7-[2-(4-Methoxyphenyl)-2-oxoethoxy]-3-phenylchromen-4-one CAS No. 858767-60-9](/img/structure/B2631547.png)
7-[2-(4-Methoxyphenyl)-2-oxoethoxy]-3-phenylchromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-[2-(4-Methoxyphenyl)-2-oxoethoxy]-3-phenylchromen-4-one, also known as Mocetinostat, is a small molecule inhibitor that has been studied for its potential use in cancer therapy. It belongs to the class of drugs known as histone deacetylase inhibitors (HDACi), which are known to have anti-tumor properties.
Scientific Research Applications
Pharmacological Properties of Natural Compounds
Osthole, a natural coumarin derivative, has been investigated for its broad pharmacological activities, including neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial actions. These activities are attributed to the modulation of cAMP and cGMP levels, among other mechanisms, highlighting the potential of coumarin derivatives in therapeutic applications (Zhang et al., 2015).
Antioxidant and Anti-inflammatory Agents
Naringenin, a citrus flavonoid, is known for its potent pharmacological activities and therapeutic potential in treating various disorders. Its beneficial effects are mainly due to its anti-inflammatory and antioxidant properties, suggesting that related compounds, including chromenones, could have similar applications (Rani et al., 2016).
Potential as Anti-cancer Agents
The compound 4′-geranyloxyferulic acid (GOFA), an oxyprenylated ferulic acid derivative, has shown valuable potential as an anti-inflammatory and anti-tumor agent. This indicates that structurally similar compounds might also possess significant anti-cancer and anti-inflammatory properties (Epifano et al., 2015).
Applications in Analytical Chemistry
The antioxidant activity of compounds can be determined through various analytical methods, highlighting their potential uses in food engineering, medicine, and pharmacy. This suggests a role for chromenone derivatives in the development of antioxidant assays and their potential applications in these fields (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
7-[2-(4-methoxyphenyl)-2-oxoethoxy]-3-phenylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18O5/c1-27-18-9-7-17(8-10-18)22(25)15-28-19-11-12-20-23(13-19)29-14-21(24(20)26)16-5-3-2-4-6-16/h2-14H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWQSGGFHABTIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)COC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.